4-OctylphenylZinc bromide

• Molecular Formula: C14H21BrZn
• Molecular Weight: 334.6 g/mol
• IUPAC Name: bromozinc(1+);octylbenzene
• InChI: InChI=1S/C14H21.BrH.Zn/c1-2-3-4-5-6-8-11-14-12-9-7-10-13-14;;/h9-10,12-13H,2-6,8,11H2,1H3;1H;/q-1;;+2/p-1
• InChI Key: RVHRVXUAHUXUIU-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCC1=CC=[C-]C=C1.[Zn+]Br

Description

4-OctylphenylZinc bromide (C₁₄H₂₁ZnBr) is an organozinc reagent widely used in organic synthesis, particularly in cross-coupling reactions such as Negishi couplings. Its structure consists of a zinc atom bonded to a bromine ligand and a 4-octylphenyl group, which provides steric bulk and influences reactivity. This compound is typically prepared via transmetallation reactions between Grignard reagents (e.g., 4-octylphenylmagnesium bromide) and zinc salts (e.g., ZnBr₂). Its stability in ethereal solvents and controlled reactivity make it valuable for constructing complex aromatic frameworks .

The sole referenced study () focuses on ZnBr₂·2H₂O, a hydrated inorganic zinc bromide, which differs fundamentally from organozinc compounds like 4-OctylphenylZinc bromide.

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-OctylphenylZinc bromide can be synthesized through the reaction of 4-octylphenyl bromide with zinc in the presence of a suitable solvent like THF. The reaction is typically carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction is as follows:

$$\text{4-Octylphenyl bromide} + \text{Zn} \rightarrow \text{4-OctylphenylZinc bromide}$$4-Octylphenyl bromide+Zn→4-OctylphenylZinc bromide

The reaction conditions often involve refluxing the mixture to ensure complete reaction .

Industrial Production Methods: On an industrial scale, the production of 4-OctylphenylZinc bromide follows similar principles but with enhanced safety and efficiency measures. Large-scale reactors equipped with inert gas purging systems are used to maintain an oxygen-free environment. The use of automated systems ensures precise control over reaction parameters, leading to high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 4-OctylphenylZinc bromide undergoes various types of reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the zinc-bromide bond is replaced by other nucleophiles.

Coupling Reactions: It is commonly used in cross-coupling reactions, such as Negishi coupling, to form carbon-carbon bonds with organic halides.

Common Reagents and Conditions:

Reagents: Common reagents include organic halides, transition metal catalysts (e.g., palladium or nickel), and bases.

Conditions: Reactions are typically carried out under inert atmospheres, often at elevated temperatures to facilitate the coupling process.

Major Products: The major products formed from these reactions are typically more complex organic molecules with extended carbon chains or aromatic systems, depending on the nature of the reactants used .

Scientific Research Applications

Chemistry: 4-OctylphenylZinc bromide is widely used in organic synthesis for the formation of carbon-carbon bonds. It is particularly valuable in the synthesis of complex organic molecules and natural products .

Biology and Medicine: In biological research, organozinc compounds like 4-OctylphenylZinc bromide are used to modify biomolecules and study their interactions. They are also explored for their potential in drug development and medicinal chemistry .

Industry: Industrially, this compound is used in the production of pharmaceuticals, agrochemicals, and materials science. Its ability to form stable carbon-carbon bonds makes it a valuable tool in the synthesis of various industrial chemicals .

Mechanism of Action

The mechanism of action of 4-OctylphenylZinc bromide involves the formation of a reactive organozinc intermediate. This intermediate can undergo transmetalation with transition metal catalysts, facilitating the formation of new carbon-carbon bonds. The molecular targets and pathways involved include the activation of organic halides and the subsequent coupling with the organozinc reagent .

Comparison with Similar Compounds

Comparison with Similar Compounds

Due to the lack of direct evidence for 4-OctylphenylZinc bromide, comparisons must rely on general organozinc chemistry principles. Below is a theoretical analysis based on analogous compounds:

a. ArylZinc Bromides (e.g., PhenylZinc Bromide, C₆H₅ZnBr)

• Reactivity: PhenylZinc bromide is less sterically hindered than 4-OctylphenylZinc bromide, enabling faster transmetallation in coupling reactions. However, the octyl group in 4-OctylphenylZinc bromide enhances solubility in nonpolar solvents and stabilizes the zinc center against hydrolysis.
• Synthetic Utility : Bulky aryl groups (e.g., 4-octylphenyl) reduce side reactions like β-hydride elimination in alkyl-zinc intermediates, improving selectivity in cross-couplings.

b. AlkylZinc Bromides (e.g., EthylZinc Bromide, C₂H₅ZnBr)

• Thermal Stability : Alkylzinc bromides are generally less stable than arylzinc bromides due to weaker Zn-C bonds. The aromatic system in 4-OctylphenylZinc bromide confers greater thermal resilience.
• Electrophilicity: The electron-rich octylphenyl group lowers the electrophilicity of the zinc center compared to alkyl analogues, slowing undesired protonolysis.

c. Hydrated Zinc Bromides (e.g., ZnBr₂·2H₂O)

As described in , ZnBr₂·2H₂O crystallizes in an orthorhombic lattice (space group Immm) with a double-salt structure comprising [Zn(H₂O)₆]²⁺ cations and [Zn₂Br₆]²⁻ dimers . This contrasts starkly with 4-OctylphenylZinc bromide:

• Coordination Geometry: ZnBr₂·2H₂O features octahedral Zn²⁺ centers, while organozinc compounds adopt tetrahedral or linear geometries.
• Applications: Hydrated zinc bromides are used in electrolytes or catalysis, whereas organozinc reagents are specialized for carbon-carbon bond formation.

Limitations of Available Evidence

The structural and reactivity comparisons above are extrapolated from general organometallic principles rather than direct experimental data. For authoritative insights, consult specialized reviews on organozinc chemistry (e.g., Chemical Reviews or Organometallics) or synthetic methodologies employing bulky arylzinc reagents.